Cas no 1251706-27-0 (2-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

• Product Name: 2-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• CAS No: 1251706-27-0
• MF: C₁₉H₂₀FN₅O₃
• MW: 385.392207145691
• CID: 6388242
• PubChem ID: 49669493
• Update Time: 2025-05-19

2-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• F5596-1395
• 1251706-27-0
• VU0648377-1
• 2-{4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• 2-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide
• 2-[4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• AKOS024514948

• Inchi： 1S/C19H20FN5O3/c1-12-10-16(24-28-12)21-17(26)11-25-8-6-14(7-9-25)19-23-22-18(27-19)13-2-4-15(20)5-3-13/h2-5,10,14H,6-9,11H2,1H3,(H,21,24,26)
• InChI Key： BMSPPIHXVHWTPD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NN=C(C2CCN(CC(NC3C=C(C)ON=3)=O)CC2)O1

Computed Properties

• Exact Mass: 385.15501768g/mol
• Monoisotopic Mass: 385.15501768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 97.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide

Compound CAS No. 1251706-27-0: 2-{4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide

The compound with CAS No. 1251706-27-0, known as 2-{4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}-N-(5-methyl-1,2-oxazol-3-yl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a piperidine ring substituted with an oxadiazole group and an acetamide moiety linked to a 5-methyl oxazole group. The presence of these functional groups makes it a versatile compound with applications in drug design, material science, and beyond.

Recent studies have highlighted the importance of oxadiazole-containing compounds in the development of new pharmaceutical agents. The oxadiazole ring in this molecule is particularly notable for its ability to enhance the stability and bioavailability of the compound. Researchers have found that such structures can act as scaffolds for the development of anti-inflammatory, antiviral, and anticancer agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that oxadiazole derivatives exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

The piperidine ring in this compound adds another layer of complexity and functionality. Piperidine derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and their compatibility with various biological systems. The substitution pattern on the piperidine ring in this compound further enhances its pharmacokinetic properties. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of such molecules to target proteins with high accuracy, making them valuable candidates for drug discovery.

The acetamide group attached to the piperidine ring plays a crucial role in modulating the physicochemical properties of the molecule. Acetamides are known for their ability to improve solubility and reduce toxicity, making them ideal for pharmaceutical applications. Additionally, the presence of a 5-methyl oxazole group introduces electron-withdrawing effects that can influence the reactivity and selectivity of the compound in various chemical reactions.

Recent research has also focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled chemists to optimize the synthesis process, resulting in higher yields and purities. For example, a study published in *Green Chemistry* described a sustainable approach to synthesizing similar compounds using eco-friendly solvents and catalysts.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a template for constructing bioactive molecules makes it a valuable tool in drug design. Furthermore, its structural versatility allows for modifications that can tailor its properties for specific applications. For instance, researchers have explored the use of this compound as a precursor for synthesizing advanced materials with unique electronic properties.

The fluorine atom present in the 4-fluorophenyl group adds another dimension to this compound's functionality. Fluorinated aromatic rings are known for their lipophilicity and stability, which are desirable traits in drug molecules. Recent studies have also shown that fluorinated compounds can exhibit enhanced permeability across biological membranes, improving their bioavailability.

In conclusion, CAS No. 1251706-27_0 represents a cutting-edge molecule with significant potential in various scientific domains. Its complex structure combines multiple functional groups that contribute to its unique properties and applications. With ongoing research focusing on its synthesis, characterization, and biological activities, this compound is poised to play a key role in advancing modern chemistry and pharmacology.